Cas no 491878-06-9 (Doripenem side-chain)

• Product Name: Doripenem side-chain
• CAS No: 491878-06-9
• MF: C₂₀H₂₈N₄O₉S₂
• MW: 532.58772277832
• MDL: MFCD14635210
• CID: 68279
• PubChem ID: 44593771
• Update Time: 2025-06-17

Doripenem side-chain Chemical and Physical Properties

Names and Identifiers

• Doripenem side-chain
• 4-Nitrobenzyl (2S,4S)-4-acetylthio-2-[[N-sulfamoyl-N-(tert-butoxycarbonyl)amino]methyl]pyrrolidine-1-carboxylate
• (4-nitrophenyl)methyl (2S,4S)-4-acetylsulfanyl-2-[[(2-methylpropan-2-yl)oxycarbonyl-sulfamoylamino]methyl]pyrrolidine-1-carboxylate
• 4-Nitrobenzyl(2S,4S)-4-acetylthio-2-[[N-sulfamoyl-N-(tert-butoxycarbonyl)amino]methyl]pyrrolidine-1-carboxy
• ACS-PNZ-PYRROLIDYL-(BOC)-NSO2NH2
• Doripenem side Chain
• (2S,4S)-4-Nitrobenzyl 4-(acetylthio)-2-(((tert-butoxycarbonyl)(sulfamoyl)amino)methyl)pyrrolidine-1-carboxylate
• yrrolidine-1-carboxylate
• C20H28N4O9S2
• CN0026
• RL03808
• ST2402274
• AX8112624
• FT
• 491878-06-9
• N-(tert-Butoxycarbonyl)amino]methyl]pyrrolidine-1-carboxylate
• AC-22271
• MFCD14635210
• KS-5275
• (4-nitrophenyl)methyl (2S)-4-(acetylsulfanyl)-2-({[(tert-butoxy)carbonyl](sulfamoyl)amino}methyl)pyrrolidine-1-carboxylate
• AKOS015895484
• CS-0154992
• A827669
• Q-101439
• 4-Nitrobenzyl(2S,4S)-4-acetylthio-2-[[N-sulfamoyl-N-(tert-butoxycarbonyl)amino]methyl]pyrrolidine-1-carboxylate
• 4-nitrobenzyl (2s,4s)-4-acetylthio-2-((n-sulfamoyl-n-boc-amino)methyl)pyrrolidine-1-carboxylate
• SCHEMBL194976
• DTXSID50659603
• 1-Pyrrolidinecarboxylic acid,4-(acetylthio)-2-[[(aminosulfonyl)[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, (4-nitrophenyl)methyl ester, (2S,4S)-
• (4-Nitrophenyl)methyl (2S,4S)-4-(acetylsulfanyl)-2-{[(tert-butoxycarbonyl)(sulfamoyl)amino]methyl}pyrrolidine-1-carboxylate

• MDL： MFCD14635210
• Inchi： 1S/C20H28N4O9S2/c1-13(25)34-17-9-16(10-23(35(21,30)31)19(27)33-20(2,3)4)22(11-17)18(26)32-12-14-5-7-15(8-6-14)24(28)29/h5-8,16-17H,9-12H2,1-4H3,(H2,21,30,31)/t16-,17-/m0/s1
• InChI Key： JECWBBGYVBPHIH-IRXDYDNUSA-N
• SMILES： S(C(C)=O)[C@@H]1CN(C(=O)OCC2C=CC(=CC=2)[N+](=O)[O-])[C@H](CN(C(=O)OC(C)(C)C)S(N)(=O)=O)C1

Computed Properties

• Exact Mass: 532.13000
• Monoisotopic Mass: 532.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 216
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.45
• Melting Point: 124-132 ºC
• Boiling Point: 686.8°C at 760 mmHg
• Flash Point: 369.2±34.3 °C
• Refractive Index: 1.616
• PSA: 215.81000
• LogP: 4.63680
• Vapor Pressure: No data available

Doripenem side-chain Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature